Cas no 179600-05-6 ((tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid)

• Product Name: (tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid
• CAS No: 179600-05-6
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 1375604
• PubChem ID: 177349
• Update Time: 2025-04-20

(tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• (tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid
• Acetic acid, (13-tetradecene-2,4-diynyloxy)-
• 2-tetradec-13-en-2,4-diynoxyacetic acid
• DTXSID10170844
• 179600-05-6
• CHEMBL453153
• Montiporic acid B
• MONOTIPORIC ACID B
• (13-Tetradecene-2,4-diynyloxy)acetic acid

• Inchi： 1S/C16H22O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-15-16(17)18/h2H,1,3-9,14-15H2,(H,17,18)
• InChI Key： ODJULCBAODTNBX-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC#CC#CCCCCCCCC=C

Computed Properties

• Exact Mass: 262.15696
• Monoisotopic Mass: 262.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids